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Compound of Interest

Compound Name: C.l. Acid Red 183

Cat. No.: B1219784

CAS Number: 6408-31-7

C.l. Number: 18800

Introduction

C.l. Acid Red 183 is a synthetic anionic dye belonging to the single azo class, complexed with
chromium.[1] It is widely utilized in various industrial and research applications, primarily for its
vibrant red coloration and dyeing properties. This technical guide provides an in-depth overview
of its physicochemical properties, synthesis, applications, toxicological profile, and
experimental uses, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties

C.l. Acid Red 183 is a red, powdered solid that is soluble in water.[1][2] Its chemical structure
is characterized by a single azo bond (-N=N-) and the presence of a chromium complex, which
is crucial for its stability and colorfastness.
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Property Value Source
CAS Registry Number 6408-31-7 [1112]
C.l. Number 18800

Molecular Formula

C16H11CIN4Na20sS:2 - xCr

Molecular Weight 532.48 g/mol / 532.84 g/mol
Acid Red GRE, Acid Red 2GA,

Synonyms Acid Red GR, Neolan Red
GRE

Appearance Light red-yellow powder

N Soluble in water (yields a red

Solubility )
solution)

Amax 494 nm

Boiling Point 764.18 °C (Predicted)

Density 1.84 g/cm? at 20°C (Predicted)

Synthesis and Manufacturing

The manufacturing process for C.l. Acid Red 183 involves a multi-step chemical synthesis. The

process begins with the diazotization of an aromatic amine, followed by a coupling reaction and

subsequent metal complexation.

Experimental Protocol: Synthesis

» Diazotization: 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid is treated with a source of

nitrous acid (typically sodium nitrite in an acidic medium) to form a diazonium salt.

o Coupling Reaction: The resulting diazonium salt is then coupled with 1-(3-Sulfophenyl)-3-

methyl-5-pyrazolone. This reaction forms the azo dye structure.

o Chromium Complexation: The azo dye is then heated in an aqueous solution with a

chromium salt (e.g., from formic acid and a chromium source) at approximately 125°C for 3
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hours. This final step forms the stable chromium complex of C.l. Acid Red 183.
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3-Amino-5-chloro-2- Diazonium Salt
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-5-pyrazolone

Click to download full resolution via product page
Synthesis workflow for C.I. Acid Red 183.

Applications

C.l. Acid Red 183 has a range of applications stemming from its properties as a dye.

o Textile Industry: Its primary application is in the dyeing of protein fibers, such as wool and
silk, as well as synthetic fibers like nylon. It is also used for leather dyeing.

» Biological Research: In scientific research, it is utilized as a histological stain for microscopy,
aiding in the visualization of cellular structures.

o Adsorption Studies: It serves as a model anionic dye in environmental science and chemistry
research, particularly in studies focused on the removal of dyes from aqueous solutions
using various adsorbents.

o Other Industries: C.I. Acid Red 183 is also used in the paper and cosmetics industries.

Experimental Protocols: Adsorption Studies

C.l. Acid Red 183 is frequently used to test the efficacy of new adsorbent materials for
wastewater treatment. Below is a generalized experimental protocol for a batch adsorption
study.
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Materials and Methods

o Preparation of Stock Solution: A stock solution of C.I. Acid Red 183 (e.g., 1000 mg/L) is
prepared by dissolving a precisely weighed amount of the dye powder in deionized water.

o Batch Adsorption Experiments:

o A known mass of the adsorbent material (e.g., activated carbon, clay) is added to a series
of flasks.

o A fixed volume of the C.I. Acid Red 183 solution of a known initial concentration is added
to each flask.

o The flasks are then agitated in a shaker bath at a constant temperature for a
predetermined period to reach equilibrium.

o Parameters such as pH, adsorbent dose, initial dye concentration, and temperature can
be varied to study their effect on the adsorption process.

e Analysis:

o After agitation, the solid adsorbent is separated from the solution by centrifugation or
filtration.

o The remaining concentration of C.l. Acid Red 183 in the supernatant/filtrate is determined
spectrophotometrically by measuring the absorbance at its Amax (494 nm).

o The amount of dye adsorbed per unit mass of adsorbent (ge) is calculated using the mass
balance equation.

 |Isotherm and Kinetic Modeling: The experimental data are often fitted to various adsorption
isotherm models (e.g., Langmuir, Freundlich) and kinetic models (e.g., pseudo-first-order,
pseudo-second-order) to understand the adsorption mechanism and rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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